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Compound of Interest

Compound Name: ALC-0159

Cat. No.: B3025661 Get Quote

Application Notes and Protocols for ALC-0159
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the recommended storage and handling of

ALC-0159, a key lipid excipient in the formulation of lipid nanoparticles (LNPs) for therapeutic

applications, including mRNA vaccines. Adherence to these protocols is crucial for maintaining

the integrity, stability, and performance of ALC-0159.

Product Information
Chemical Name: 2-[(polyethylene glycol)-2000]-N,N-ditetradecylacetamide[1][2]

CAS Number: 1849616-42-7[3][4]

Appearance: White to off-white solid powder[1][5]

Function: A PEGylated lipid that forms a hydrophilic layer to sterically stabilize lipid

nanoparticles, reduce aggregation, and prolong circulation time.[1][5][6] It is a component of

the lipid nanoparticle delivery system for some mRNA vaccines.[2][3][7]

Recommended Storage Conditions
Proper storage of ALC-0159 is critical to ensure its long-term stability. The following table

summarizes the recommended storage conditions for ALC-0159 in both solid form and in
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solution.

Form
Storage
Temperature

Duration Recommendations

Solid (Powder) -20°C
Long-term (≥ 4 years)

[3]

Store in a dry, dark

place.[4]

0 - 4°C
Short-term (days to

weeks)[4]

Ensure the container

is tightly sealed.

In Solvent -80°C Up to 1 year

Aliquot stock solutions

to prevent repeated

freeze-thaw cycles.[6]

-20°C 1 to 6 months

Use fresh, anhydrous

solvents for

dissolution.[6][8][9]

Handling Procedures
ALC-0159 is stable for short periods at room temperature, facilitating shipping.[4] However,

upon receipt, it should be stored at the recommended temperatures.

General Handling
Follow standard laboratory safety procedures when handling ALC-0159.[10]

The material is not considered hazardous under normal handling conditions.[10]

ALC-0159 is not light-sensitive but can be hygroscopic.[11] It is recommended to use fresh,

anhydrous solvents like DMSO when preparing solutions.[6][9]

Preparation of Stock Solutions
For incorporation into lipid nanoparticles, ALC-0159 is typically dissolved in ethanol along with

other lipid components.[1][9]

Protocol for Preparing an Ethanolic Lipid Mixture:
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Equilibration: Allow the solid ALC-0159 and other lipids to equilibrate to room temperature

before opening the vials to prevent condensation.

Dissolution: Dissolve each lipid, including ALC-0159, in 200 proof ethanol to the desired

stock concentration (e.g., 10 mg/mL).[1][9]

Mixing: Combine the individual lipid stock solutions in the desired molar ratios. For example,

the molar ratio of lipids in the BNT162b2 vaccine is ALC-0315:DSPC:Cholesterol:ALC-0159
= 46.3:9.4:42.7:1.6.[1][9]

Storage of Lipid Mixture: The combined lipid mixture in ethanol can be stored at -20°C for

future use.[1][12]

Experimental Protocols: Lipid Nanoparticle (LNP)
Formulation
ALC-0159 is a critical component for the stability of LNPs. The following is a general protocol

for the formulation of mRNA-loaded LNPs using a lipid mixture containing ALC-0159.

Materials:

Lipid mixture in ethanol (containing ALC-0159)

mRNA in an aqueous buffer (e.g., 100 mM sodium acetate, pH 5.0)[9]

Dialysis buffer (e.g., PBS, pH 7.4)[9]

Sterile, nuclease-free tubes and solutions

Workflow for LNP Formulation:
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Caption: Workflow for the formulation of lipid nanoparticles.

Detailed Protocol (Pipette Mixing Method):

Solution Preparation: Prepare the lipid mixture in ethanol and the mRNA solution in an acidic

aqueous buffer as described. A common ratio of the ethanolic lipid mixture to the aqueous

buffer is 1:3 (v/v).[9]

Mixing: Rapidly add the ethanolic lipid solution to the aqueous mRNA solution while pipetting

up and down for 20-30 seconds.[9] The solution should become turbid, indicating the

formation of LNPs.

Incubation: Incubate the resulting LNP solution at room temperature for approximately 15

minutes.[9]

Dialysis: Dialyze the LNP suspension against a neutral buffer, such as PBS (pH 7.4), for at

least 2 hours to remove the ethanol and raise the pH.[9]

Sterilization: Sterile filter the final LNP formulation through a 0.2 µm filter.[9]

Storage: Store the formulated LNPs at 4°C.[9]

Alternative Mixing Methods:
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Vortex Mixing: Similar to pipette mixing, but the aqueous solution is vortexed at a moderate

speed while the lipid solution is added.[9]

Microfluidic Mixing: For more controlled and reproducible LNP formation, a microfluidic

device can be used to mix the lipid and aqueous phases at a controlled flow rate.[9]

Logical Relationship of ALC-0159 in LNP Stability
The inclusion of ALC-0159 in LNP formulations is based on its ability to confer steric stability.
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Caption: Role of ALC-0159 in LNP stabilization.

These guidelines are intended to assist researchers in the proper storage and handling of

ALC-0159 and its use in the formulation of lipid nanoparticles. For specific applications, further
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optimization of protocols may be necessary. Always refer to the product-specific information

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3025661?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/lipid-alc-0159-cas-1849616-42-7-51402.html
https://www.abpbio.com/wp-content/uploads/2021/07/LP003.pdf
https://www.caymanchem.com/product/34336/alc-0159
https://www.medkoo.com/products/47621
https://www.crodapharma.com/en-gb/product-finder/product/5794-alc-0159
https://www.selleckchem.com/products/alc-0159.html
https://www.bocsci.com/resources/what-is-alc-0159.html
https://www.probechem.com/products_ALC-0159.html
https://www.medchemexpress.com/alc-0159.html
https://cdn.caymanchem.com/cdn/msds/34336m.pdf
https://www.avantiresearch.com/en-gb/products/product/880155-alc-0159
https://www.echelon-inc.com/protocol/lipid-nanoparticles/
https://www.benchchem.com/product/b3025661#recommended-storage-and-handling-conditions-for-alc-0159
https://www.benchchem.com/product/b3025661#recommended-storage-and-handling-conditions-for-alc-0159
https://www.benchchem.com/product/b3025661#recommended-storage-and-handling-conditions-for-alc-0159
https://www.benchchem.com/product/b3025661#recommended-storage-and-handling-conditions-for-alc-0159
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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